Cas no 1337204-71-3 (2-chloro-3-(piperidin-3-yl)methyl-5-(trifluoromethyl)pyridine)

• Product Name: 2-chloro-3-(piperidin-3-yl)methyl-5-(trifluoromethyl)pyridine
• CAS No: 1337204-71-3
• MF: C₁₂H₁₄ClF₃N₂
• MW: 278.701172351837
• CID: 5983516
• PubChem ID: 165642041
• Update Time: 2025-06-27

2-chloro-3-(piperidin-3-yl)methyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(piperidin-3-yl)methyl-5-(trifluoromethyl)pyridine
• 2-chloro-3-[(piperidin-3-yl)methyl]-5-(trifluoromethyl)pyridine
• EN300-1959805
• 1337204-71-3

• Inchi： 1S/C12H14ClF3N2/c13-11-9(4-8-2-1-3-17-6-8)5-10(7-18-11)12(14,15)16/h5,7-8,17H,1-4,6H2
• InChI Key： FWAZFUKPLAHVJU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)CC1CNCCC1

Computed Properties

• Exact Mass: 278.0797606g/mol
• Monoisotopic Mass: 278.0797606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-chloro-3-(piperidin-3-yl)methyl-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-chloro-3-(piperidin-3-yl)methyl-5-(trifluoromethyl)pyridine (CAS No. 1337204-71-3)

The compound 2-chloro-3-(piperidin-3-yl)methyl-5-(trifluoromethyl)pyridine (CAS No. 1337204-71-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the piperidin-3-yl moiety and the trifluoromethyl group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. The presence of the chloro substituent in this compound further enhances its reactivity, making it a versatile building block for cross-coupling reactions. These properties align with current trends in medicinal chemistry, where heterocyclic scaffolds are prioritized for their drug-like characteristics.

From an agrochemical perspective, 2-chloro-3-(piperidin-3-yl)methyl-5-(trifluoromethyl)pyridine exhibits potential as a precursor for novel pesticides. The trifluoromethylpyridine core is a common motif in modern crop protection agents, known for its ability to disrupt pest-specific metabolic pathways. This has led to increased searches for "trifluoromethylpyridine derivatives" and "piperidine-based agrochemicals" in scientific databases, reflecting the compound's relevance in sustainable agriculture.

Synthetic routes to CAS No. 1337204-71-3 often involve multi-step processes, including nucleophilic substitutions and catalytic hydrogenation. Optimizing these methods is a hot topic in organic chemistry forums, with researchers seeking "efficient synthesis of piperidinylmethylpyridines." The compound's chiral center at the piperidine ring also opens avenues for enantioselective synthesis, a key focus area for pharmaceutical manufacturers aiming to reduce off-target effects.

Analytical characterization of this compound typically employs advanced techniques like NMR spectroscopy and high-resolution mass spectrometry. Recent publications highlight its distinct 1H-NMR chemical shifts between 2.50–3.80 ppm for the piperidine protons, which aid in quality control during production. Such data is frequently searched by QC chemists under terms like "NMR peaks for trifluoromethylpyridines."

Environmental and toxicological studies of 2-chloro-3-(piperidin-3-yl)methyl-5-(trifluoromethyl)pyridine remain an active research area. While not classified as hazardous, its degradation products are being investigated through "advanced oxidation processes"—a trending topic in green chemistry. Computational models predicting its ecological half-life are also gaining traction, addressing regulatory requirements for novel chemicals.

The commercial availability of CAS 1337204-71-3 through specialty chemical suppliers has expanded its accessibility to researchers. Procurement-related searches often include "high-purity piperidinyl pyridine derivatives" and "custom synthesis of chloro-trifluoromethylpyridines," indicating market demand. Storage recommendations emphasize protection from moisture due to the hydrolytic sensitivity of the chloro substituent.

Patent landscapes reveal growing intellectual property activity around derivatives of this compound, particularly in kinase inhibitor applications. This correlates with search trends for "piperidine-containing kinase inhibitors" and "pyridine-based pharmacophores." The compound's logP value (predicted ≈2.1) makes it attractive for CNS drug development, another frequently queried subject in drug design circles.

In summary, 2-chloro-3-(piperidin-3-yl)methyl-5-(trifluoromethyl)pyridine represents a multifaceted research tool bridging medicinal chemistry and agrochemical innovation. Its structural complexity and functional group diversity continue to inspire novel applications, cementing its status as a compound of enduring scientific interest.